Cas no 2171912-67-5 ({7-methyl-1,4-dioxa-7-azaspiro4.4nonan-2-yl}methanol)

• Product Name: {7-methyl-1,4-dioxa-7-azaspiro4.4nonan-2-yl}methanol
• CAS No: 2171912-67-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6543933
• PubChem ID: 22967038
• Update Time: 2025-10-29

{7-methyl-1,4-dioxa-7-azaspiro4.4nonan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {7-methyl-1,4-dioxa-7-azaspiro4.4nonan-2-yl}methanol
• {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol
• EN300-1614593
• 2171912-67-5

• Inchi： 1S/C8H15NO3/c1-9-3-2-8(6-9)11-5-7(4-10)12-8/h7,10H,2-6H2,1H3
• InChI Key： IRWHDFXMSSWNKD-UHFFFAOYSA-N
• SMILES： O1C(CO)COC21CN(C)CC2

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.9Ų

Additional information on {7-methyl-1,4-dioxa-7-azaspiro4.4nonan-2-yl}methanol

Introduction to {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol (CAS No. 2171912-67-5)

{7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol (CAS No. 2171912-67-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid structure that can enhance the stability and bioavailability of the molecule, making it an attractive candidate for drug development.

The chemical structure of {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol is characterized by a central spirocyclic core with a 1,4-dioxane ring and an azacycloalkane ring fused together. The presence of the methyl group at the 7-position and the hydroxymethyl group at the 2-position adds further complexity and functionality to the molecule. These functional groups can participate in various interactions with biological targets, such as enzymes, receptors, and other biomolecules, which can modulate their activity and function.

Recent studies have explored the potential therapeutic applications of {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol to interact with GPCRs has been demonstrated in several in vitro and in vivo studies.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol at several GPCRs, including the serotonin 5-HT_1A receptor and the dopamine D₂ receptor. The results showed that this compound exhibited high selectivity and potency for these receptors, suggesting its potential as a lead compound for the development of novel drugs targeting these receptors.

Beyond its activity as a GPCR modulator, {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. A study published in the European Journal of Pharmacology evaluated the anti-inflammatory effects of {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol using both in vitro and in vivo models.

The results indicated that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in an animal model of inflammatory arthritis, treatment with {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-yl}methanol led to a reduction in joint swelling and histological signs of inflammation. These findings suggest that this compound may have therapeutic potential for treating inflammatory diseases.

The pharmacokinetic properties of {7-methyl-1,4-dioxa-7-azaspiro[4.4]nonan-2-y l}methanol have also been investigated to assess its suitability for drug development. A study published in Drug Metabolism and Disposition examined the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in rodents. The results showed that it has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Toxicity studies are another critical aspect of drug development. Preliminary toxicity assessments have indicated that {7-methyl -1 , 4 -d i o x a - 7 -a z as p i ro [ 4 . 4 ] n o n an - 2 -y l }m e t h an o l strong > exhibits low toxicity at therapeutic doses in animal models. However, further studies are needed to fully evaluate its safety profile before it can be advanced to clinical trials.

In conclusion, {7-methyl -1 , 4 -d i o x a - 7 -a z as p i ro [ 4 . 4 ] n o n an - 2 -y l }m e t h an o l strong > (CAS No . 2171912 -67 -5 ) is a promising compound with diverse biological activities and favorable pharmacokinetic properties . Its potential as a modulator of GPCRs , anti-inflammatory agent , and other therapeutic applications warrants further investigation . Ongoing research aims to optimize its structure , enhance its efficacy , and evaluate its safety profile for future clinical use . p >